Cas no 71735-31-4 (Barium Pentafluorobenzenesulfonate)

• Product Name: Barium Pentafluorobenzenesulfonate
• CAS No: 71735-31-4
• MF: C₆HF₅O₃S
• MW: 248.127358198166
• CID: 575936
• PubChem ID: 417247
• Update Time: 2025-04-19

Barium Pentafluorobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,3,4,5,6-pentafluoro-, barium salt (2:1)
• barium(2+),2,3,4,5,6-pentafluorobenzenesulfonic acid
• PENTAFLUOROBENZENESULFONIC ACID BARIUM SALT
• BARIUM PENTAFLUOROBENZENESULFONATE
• barium pentafluorobenzenesulphonate
• PENTAFLUOROBENZENESULFONIC ACID,BA
• C12BaF10O6S2
• 71735-31-4
• SCHEMBL2870249
• barium(2+);2,3,4,5,6-pentafluorobenzenesulfonate
• NS00061926
• Barium Pentafluorobenzenesulfonate

• Inchi： 1S/C6HF5O3S/c7-1-2(8)4(10)6(15(12,13)14)5(11)3(1)9/h(H,12,13,14)
• InChI Key： IKMBXKGUMLSBOT-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(=C(C=1F)F)F)F)F)(=O)(=O)O

Computed Properties

• Exact Mass: 385.86200
• Monoisotopic Mass: 247.95665587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 62.75000
• LogP: 2.70960

Barium Pentafluorobenzenesulfonate Security Information

• WGK Germany：1
• Hazard Category Code： 20/22
• Safety Instruction： S28
• Hazardous Material Identification：
• Risk Phrases：R20/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives